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Compound of Interest

Compound Name: Terbuthylazine

Cat. No.: B1195847

Comparative Environmental Impact Assessment:
Terbuthylazine vs. Simazine

A comprehensive guide for researchers, scientists, and drug development professionals on the
environmental profiles of two common triazine herbicides.

This guide provides a detailed comparison of the environmental impact of terbuthylazine and
simazine, two widely used triazine herbicides. The following sections present a comprehensive
analysis of their physicochemical properties, ecotoxicity, environmental fate, and regulatory
status, supported by experimental data and methodologies.

Data Presentation: At-a-Glance Comparison

The following tables summarize the key quantitative data for terbuthylazine and simazine,
facilitating a direct comparison of their environmental characteristics.

Table 1: Physicochemical Properties
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Property Terbuthylazine Simazine Source(s)
Chemical Formula CoH16CINs C7H12CINs [1]
Molar Mass ( g/mol ) 229.71 201.66 [1]
Water Solubility (mg/L

5.0-9.0 35-50 [11[2]
at 20-25°C)
Vapor Pressure (mPa

0.09-0.23 0.61-8.1x104 [1]
at 20-25°C)
Log K_ow_ (Octanol-
Water Partition 3.2-34 1.96 - 2.18 [1]
Coefficient)
K_oc_ (Soil Organic
Carbon-Water

o 224 - 526 103 - 160 [1]

Partitioning
Coefficient)
Henry's Law Constant

2.3x1073 463 x10-3 [1]
(Pa m3/mol at 25°C)

Table 2: Ecotoxicity Data
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Organism Test Terbuthylazine  Simazine Source(s)
Fish (e.g., 96-hour LCso
, 1.3-46 >100 [3]
Rainbow Trout) (mg/L)
Aquatic
Invertebrates 48-hour ECso
_ 21 >100 [3]
(e.g., Daphnia (mg/L)
magna)
Algae (e.g.,
gae ( .g ) 72-hour ECso
Pseudokirchnerie 12-21 48 - 100 [3]
: (Ha/L)
lla subcapitata)
Birds (e.g., Oral LDso (mg/ki
(_ g ] (mo/kg >2000 >2000 [1]
Bobwhite Quail) bw)
Oral LDso (mg/kg
Mammals (Rat) 1590 - 2160 >5000 [1]
bw)
48-hour LDso (p
Bees >100 (contact) >100 (contact) [3]
g/bee)
Table 3: Environmental Fate
Parameter Terbuthylazine Simazine Source(s)
Soil DTso (aerobic,
32-141 28 - 101 [2][3]
lab, days)
Aquatic DTso (aerobic,
39-69 30-70 [2][3]
days)
Photolysis Half-life
Stable 25-200 [2]
(water, days)
Hydrolysis Half-life Stable at pH 7, slow at
Stable at pH 5-9 o ) [11[2]
(days) acidic/alkaline pH
Bioaccumulation
Low Low [2][3]

Potential
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Table 4: Regulatory Status

Regulation Terbuthylazine Simazine Source(s)
EU Drinking Water 0.1 (for any single 0.1 (for any single

Limit (pg/L) pesticide) pesticide)

WHO Drinking Water )

Guideline (pg/L)

US EPA Drinking

Water Standard (MCL, 4

Ho/L)

EU Status Approved Not Approved

Experimental Protocols

The ecotoxicity data presented in this guide are primarily derived from standardized tests

established by the Organisation for Economic Co-operation and Development (OECD). Below

are detailed methodologies for the key experiments cited.

OECD 203: Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.

e Test Organism: Typically Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio).

e Test Duration: 96 hours.

o Methodology:

o Fish are acclimated to laboratory conditions.

o Groups of fish are exposed to a range of concentrations of the test substance in water. A

control group is exposed to water without the test substance.

o The test is conducted under controlled conditions of temperature, light, and dissolved

oxygen.
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o Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

o The LCso (the concentration of the substance that is lethal to 50% of the test organisms) is
calculated at the end of the test.[4][5][6][7][8]

OECD 202: Daphnia sp., Acute Immobilisation Test

This test assesses the acute toxicity of a substance to aquatic invertebrates.
e Test Organism:Daphnia magna.
o Test Duration: 48 hours.
o Methodology:
o Young daphnids (less than 24 hours old) are used for the test.

o Groups of daphnids are exposed to a series of concentrations of the test substance in a
defined medium. A control group is maintained in the medium alone.

o The test is carried out in the dark at a constant temperature.

o The number of immobilized daphnids (those that are unable to swim) is recorded at 24
and 48 hours.

o The ECso (the concentration of the substance that causes immobilization in 50% of the
daphnids) is determined.[9][10][11][12][13]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test

This test determines the effect of a substance on the growth of freshwater algae.
» Test Organism: Typically Pseudokirchneriella subcapitata (a green alga).
e Test Duration: 72 hours.

o Methodology:
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o Exponentially growing cultures of the test alga are exposed to a range of concentrations of
the test substance in a nutrient-rich medium.

o The cultures are incubated under constant illumination and temperature.

o Algal growth is measured at 24, 48, and 72 hours by determining the cell concentration or
a surrogate parameter like chlorophyll fluorescence.

o The ECso (the concentration that causes a 50% reduction in algal growth rate or yield
compared to the control) is calculated.[14][15][16][17][18]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling
pathways affected by terbuthylazine and simazine in non-target organisms and a typical
experimental workflow for ecotoxicity testing.

Experimental Workflow: Ecotoxicity Testing

Test Substance Preparation of Exposure of Observation of Data Analysis

(Terbuthylazine or Simazine) Concentration Series Test Organisms Endpoints (e.g., mortality, immobilization, growth) (e.g., LC50/EC50 calculation)

Click to download full resolution via product page

Experimental workflow for ecotoxicity testing.
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Triazine Herbicide Impact on the Hypothalamic-Pituitary-Gonadal (HPG) Axis

Terbuthylazine / Simazine
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Impact of triazines on the HPG axis.
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Interference of Triazine Herbicides with Relaxin Signaling
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Triazine interference with relaxin signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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